58-55-9

Theophylline

In Stock

• CAS RN:
• 58-55-9

• Formula:
• C7H8N4O2

• InChI:
• InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)

• InChIKey:
• ZFXYFBGIUFBOJW-UHFFFAOYSA-N

• Theophylline is an analytical reference standard categorized as a caffeine metabolite. Theophylline has been found as an adulterant in seized heroin samples. It has also been used as a marker of authentic human urine specimens. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
  Theophylline analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Xanthine derivative with diuretic, cardiac stimulant and smooth muscle relaxant activities;  isomeric with theobromine. Small amounts occur in tea. Bronchodilator.
  Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium ...

(Z)-1-(1-Methoxypropoxy)hex-3-ene

• CAS RN:
• 97358-55-9

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-4-6-7-8-9-12-10(5-2)11-3/h6-7,10H,4-5,8-9H2,1-3H3/b7-6-

• InChIKey:
• LDUYDLGCMTVIIO-SREVYHEPSA-N

• (Z)-1-(1-Methoxypropoxy)hex-3-ene is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.26 g/mol. The purity is usually 95%.

N-Chloropyridine-3-carboxamide

• CAS RN:
• 63458-55-9

• Formula:
• C6H5ClN2O

• InChI:
• InChI=1S/C6H5ClN2O/c7-9-6(10)5-2-1-3-8-4-5/h1-4H,(H,9,10)

• InChIKey:
• GNBYWKZCMPYWDT-UHFFFAOYSA-N

• N-Chloropyridine-3-carboxamide is a useful research compound. Its molecular formula is C6H5ClN2O and its molecular weight is 156.57 g/mol. The purity is usually 95%.

4-({[4-(4-bromophenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzoic acid

In Stock

• CAS RN:
• 678558-55-9

• Formula:
• C21H15BrN4O2S

• InChI:
• InChI=1S/C21H15BrN4O2S/c22-17-7-9-18(10-8-17)26-19(16-2-1-11-23-12-16)24-25-21(26)29-13-14-3-5-15(6-4-14)20(27)28/h1-12H,13H2,(H,27,28)

• InChIKey:
• ABTVZXUHGLILMC-UHFFFAOYSA-N

• 4-({[4-(4-bromophenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzoic acid is a useful research compound. Its molecular formula is C21H15BrN4O2S and its molecular weight is 467.3 g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-benzoylbenzamide

In Stock

• CAS RN:
• 864858-55-9

• Formula:
• C24H19N3O3S

• InChI:
• InChI=1S/C24H19N3O3S/c1-15(28)27-12-11-19-20(13-25)24(31-21(19)14-27)26-23(30)18-9-7-17(8-10-18)22(29)16-5-3-2-4-6-16/h2-10H,11-12,14H2,1H3,(H,26,30)

• InChIKey:
• WXKIWJWYJOGKLR-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-benzoylbenzamide is a useful research compound. Its molecular formula is C24H19N3O3S and its molecular weight is 429.49. The purity is usually 95%.

Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone

In Stock

• CAS RN:
• 898758-55-9

• Formula:
• C18H23NO3

• InChI:
• InChI=1S/C18H23NO3/c20-17(16-5-6-16)15-3-1-14(2-4-15)13-19-9-7-18(8-10-19)21-11-12-22-18/h1-4,16H,5-13H2

• InChIKey:
• HXKOVXZNBVBYCW-UHFFFAOYSA-N

• Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone is a useful research compound. Its molecular formula is C18H23NO3 and its molecular weight is 301.4 g/mol. The purity is usually 95%.

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,4-dimethoxybenzenesulfonamide

In Stock

• CAS RN:
• 953158-55-9

• Formula:
• C19H26N2O5S

• InChI:
• InChI=1S/C19H26N2O5S/c1-24-18-6-5-17(12-19(18)25-2)27(22,23)20-13-15-7-9-21(10-8-15)14-16-4-3-11-26-16/h3-6,11-12,15,20H,7-10,13-14H2,1-2H3

• InChIKey:
• BLTZMFKXECFUNP-UHFFFAOYSA-N

• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H26N2O5S and its molecular weight is 394.49. The purity is usually 95%.

Mcl1-IN-8

Usually In Stock

• CAS RN:
• 678158-55-9

• Formula:
• C22H23N3O2S

• InChI:
• InChI=1S/C22H23N3O2S/c26-15-14-24-10-12-25(13-11-24)22-23-21(27)20(28-22)16-17-6-8-19(9-7-17)18-4-2-1-3-5-18/h1-9,16,26H,10-15H2/b20-16-

• InChIKey:
• IBEWMFVUBLAYJT-SILNSSARSA-N

• Mcl-1-PUMA modulator-8 is a modulator of Mcl-1-PUMA interaction which suppresses cancer cells and inhibits PUMA-dependent apoptosis of non-cancerous cells.

3-([1,3]Thiazolo[4,5-c]pyridin-2-yl)pyrazin-2-amine

In Stock

• CAS RN:
• 1491658-55-9

• Formula:
• C10H7N5S

• InChI:
• InChI=1S/C10H7N5S/c11-9-8(13-3-4-14-9)10-15-6-5-12-2-1-7(6)16-10/h1-5H,(H2,11,14)

• InChIKey:
• RPERLLRKLIYSLQ-UHFFFAOYSA-N

• 3-([1,3]Thiazolo[4,5-c]pyridin-2-yl)pyrazin-2-amine is a useful research compound. Its molecular formula is C10H7N5S and its molecular weight is 229.26. The purity is usually 95%.

1-((tert-Butoxycarbonyl)amino)-2,3-dihydro-1H-indene-5-carboxylic acid

In Stock

• CAS RN:
• 1365158-55-9

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c1-15(2,3)20-14(19)16-12-7-5-9-8-10(13(17)18)4-6-11(9)12/h4,6,8,12H,5,7H2,1-3H3,(H,16,19)(H,17,18)

• InChIKey:
• HMQXSAHTXHSFCY-UHFFFAOYSA-N

• 1-((tert-Butoxycarbonyl)amino)-2,3-dihydro-1H-indene-5-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

1-((1-(3-Cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea

In Stock

• CAS RN:
• 1797258-55-9

• Formula:
• C20H24N6O2

• InChI:
• InChI=1S/C20H24N6O2/c21-14-18-19(23-9-8-22-18)26-11-6-16(7-12-26)15-25-20(27)24-10-13-28-17-4-2-1-3-5-17/h1-5,8-9,16H,6-7,10-13,15H2,(H2,24,25,27)

• InChIKey:
• XFSWCZFEBLPYRI-UHFFFAOYSA-N

• 1-((1-(3-Cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.

4-(5-(4-(Methylsulfonyl)piperazin-1-yl)pyridazin-3-yl)morpholine

In Stock

• CAS RN:
• 1797658-55-9

• Formula:
• C13H21N5O3S

• InChI:
• InChI=1S/C13H21N5O3S/c1-22(19,20)18-4-2-16(3-5-18)12-10-13(15-14-11-12)17-6-8-21-9-7-17/h10-11H,2-9H2,1H3

• InChIKey:
• WUOIIADNAYEHRA-UHFFFAOYSA-N

• 4-(5-(4-(Methylsulfonyl)piperazin-1-yl)pyridazin-3-yl)morpholine is a useful research compound. Its molecular formula is C13H21N5O3S and its molecular weight is 327.4. The purity is usually 95%.